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Compound of Interest

Compound Name: 2-Chloro-3-isopropylphenol

Cat. No.: B13655807

Get Quote

Executive Summary & Chemical Profile
2-Chloro-3-isopropylphenol is a halogenated phenolic compound. Unlike standard organic

solvents, its disposal requires strict adherence to halogenated waste streams due to the

formation of acidic byproducts (HCl) during incineration and its high aquatic toxicity.

Immediate Hazard Profile:

Primary Risks: Severe skin corrosion, rapid transdermal toxicity, and long-term aquatic

damage.

Chemical Class: Halogenated Phenol.

Waste Classification: RCRA Hazardous Waste (Characteristic: Toxicity/Corrosivity).
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Property Specification Operational Implication

Chemical Structure
Phenol ring with Chloro- and

Isopropyl- substituents

DO NOT mix with strong

oxidizers (e.g., Nitric Acid) or

strong bases (exothermic

reaction).

Physical State
Viscous liquid or low-melting

solid

May require liquefaction

(gentle warming) or solid waste

protocols depending on purity.

Acidity (pKa) ~8-10 (Weakly Acidic)

Compatible with other acidic

organic wastes; incompatible

with alkaline waste streams.

Halogen Content Contains Chlorine (Cl)

MANDATORY: Dispose in

"Halogenated Waste" stream.

Mixing with non-halogenated

solvents increases disposal

costs significantly.

Pre-Disposal Assessment & PPE Selection
Expertise Note: Standard laboratory nitrile gloves (4 mil) offer insufficient protection against

phenols. Phenolic compounds can permeate standard nitrile in under 10 minutes, causing

"silent" chemical burns that anesthetize the nerve endings before pain is felt.

Personal Protective Equipment (PPE) Matrix
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PPE Item Material Specification Rationale (Causality)

Primary Gloves
Laminate (Silver Shield/4H) or

Neoprene

Phenols permeate nitrile and

latex rapidly. Laminates

provide >4 hours breakthrough

time.

Secondary Gloves Nitrile (Disposable)

Worn over laminate gloves to

provide dexterity and grip

(laminates are slippery).

Eye Protection Chemical Splash Goggles

Face shield required if pouring

volumes >500 mL to prevent

corneal opacity from splashes.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Inhalation of phenolic vapors

causes respiratory edema. Do

not handle on open benches.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The "Golden Rule")
Principle: Never mix halogenated phenols with non-halogenated solvents (e.g., Acetone,

Methanol) unless unavoidable.

Why? Incineration of halogenated waste requires scrubbers to neutralize acid gases. Mixing

a small amount of 2-Chloro-3-isopropylphenol into a large drum of non-halogenated

solvent reclassifies the entire drum as halogenated, tripling disposal costs.

Phase 2: Containerization
Select Container: Use HDPE (High-Density Polyethylene) or Glass containers.

Avoid: Metal containers (steel/aluminum), as phenols can corrode metal over time, leading

to leaks.

Compatibility Check: Ensure the container is free of oxidizing agents (peroxides, nitrates).
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Transfer:

If Solid: Place in a wide-mouth jar labeled "Hazardous Waste - Solid Toxic."

If Liquid: Pour into a narrow-neck solvent waste container. Leave 10% headspace for

expansion.

Phase 3: Labeling & Storage
Labeling must be compliant with RCRA (Resource Conservation and Recovery Act) standards.

Label Text: "Hazardous Waste - Halogenated Organic."

Constituents: Explicitly list "2-Chloro-3-isopropylphenol" and approximate % concentration.

Hazard Checkboxes: [x] Toxic [x] Corrosive.[1]

Workflow Visualization: Decision Logic
The following diagram illustrates the critical decision pathways for segregating this specific

chemical to ensure regulatory compliance and cost efficiency.
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Waste Generation:
2-Chloro-3-isopropylphenol

Determine Physical State

Solid / Sludge

Pure Substance

Liquid / Solution

Dissolved

Container: Wide-Mouth HDPE
Label: Hazardous Waste (Solid)

Is it dissolved in
Non-Halogenated Solvents?

Satellite Accumulation Area
(Secondary Containment)

Stream: Halogenated Organics
(High Cost Stream)

Yes (Mixture becomes Halogenated) No (Pure Liquid)

Stream: Non-Halogenated
(Do NOT contaminate)

Strictly Prohibited

Click to download full resolution via product page

Caption: Decision logic for waste stream segregation. Note that introducing 2-Chloro-3-
isopropylphenol into any solvent stream automatically reclassifies the mixture as Halogenated

Waste.

Emergency Spill Response (Self-Validating
Protocol)
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Scenario: A 100mL bottle of 2-Chloro-3-isopropylphenol shatters on the floor.

Evacuate & Ventilate: Clear the immediate area. Phenolic vapors are irritating.

Don PPE: Put on Silver Shield/Laminate gloves and goggles.

Contain:

Do NOT use paper towels (combustible and increases surface area for evaporation).

Use: Vermiculite, dry sand, or commercial "Organic" spill pads.

Neutralize (Optional but Recommended):

Apply a weak base solution (Sodium Carbonate or Sodium Bicarbonate) to the spill

absorbent to minimize volatilization, but be cautious of mild foaming.

Collect: Scoop absorbed material into a hazardous waste pail. Label as "Debris

contaminated with Chlorophenols."

Decontaminate Surface: Wash the area with soap and water. Do not use bleach (mixing

bleach with amines or phenols can create toxic chloramines or additional chlorinated

byproducts).

Regulatory & Compliance Context
This protocol ensures compliance with the following federal standards:

EPA RCRA (40 CFR 261): While 2-Chloro-3-isopropylphenol is not always explicitly "U-

Listed" by specific isomer name, it defaults to a characteristic hazardous waste

(Toxicity/Corrosivity) and must be treated as a Halogenated Solvent (F001/F002 equivalent

logic) for incineration purposes [1].

OSHA (29 CFR 1910.138): Mandates the selection of hand protection based on permeation

rates. Phenols are a specific target for this regulation due to skin absorption risks [2].

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13655807/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-2-chloro-3-isopropylphenol
https://www.benchchem.com/product/b13655807/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-2-chloro-3-isopropylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13655807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


US Environmental Protection Agency. (2023).[2] Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 239-282. Washington, D.C. [Link]

Occupational Safety and Health Administration. (2023). Personal Protective Equipment:

Hand Protection (29 CFR 1910.138). US Department of Labor. [Link]

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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